Cas no 2034438-44-1 (N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide)

• Product Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• CAS No: 2034438-44-1
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 5353986
• Update Time: 2025-05-25

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-3,5-dimethylisoxazole-4-carboxamide
• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C16H16N2O3S/c1-9-15(10(2)21-18-9)16(20)17-7-13(19)12-8-22-14-6-4-3-5-11(12)14/h3-6,8,13,19H,7H2,1-2H3,(H,17,20)
• InChI Key： XYADYHTWHUSTFO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(CNC(C1C(C)=NOC=1C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide

Research Brief on N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide (CAS: 2034438-44-1)

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide (CAS: 2034438-44-1) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzothiophene and oxazole moieties, has shown promising potential in modulating specific biological pathways, particularly in the context of inflammatory and oncological diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further drug development.

The synthesis of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to enhance the scalability of production, which is critical for preclinical and clinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structural integrity and purity, with results consistently meeting pharmaceutical standards.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases implicated in inflammatory responses and cancer progression. For instance, it has been shown to selectively target the JAK-STAT signaling pathway, which plays a pivotal role in cytokine-mediated inflammation and tumorigenesis. These findings are supported by robust data from enzyme inhibition assays and cell-based models, highlighting the compound's potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain hematological malignancies.

Pharmacokinetic evaluations in animal models have revealed favorable absorption and distribution profiles for N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide. The compound demonstrates good oral bioavailability and a half-life conducive to once-daily dosing, which is advantageous for patient compliance. Moreover, preliminary toxicity studies indicate a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These attributes underscore its suitability for advancing to further stages of drug development.

Current research efforts are focused on exploring the compound's efficacy in more complex disease models, including xenograft studies and genetically engineered mouse models. Additionally, structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity, with the aim of minimizing off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications, with the ultimate goal of addressing unmet medical needs in inflammatory and oncological disorders.

In conclusion, N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide represents a promising candidate in the pipeline of novel therapeutics. Its unique chemical structure, combined with compelling preclinical data, positions it as a valuable asset for future drug discovery and development. Continued research and investment in this compound are expected to yield significant advancements in the treatment of complex diseases, offering hope for improved patient outcomes.